Cas no 802046-04-4 (Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-)
![Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]- structure](https://www.kuujia.com/scimg/cas/802046-04-4x500.png)
802046-04-4 structure
Product name:Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-
Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]- Chemical and Physical Properties
Names and Identifiers
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- Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]-
- Pyrimidine, 1,4,5,6-tetrahydro-2-[[(1-methylimidazol-2-yl)thio]methyl]- (8CI)
- Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methylimidazol-2-yl)thio]methyl]-(8ci)
- 802046-04-4
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- Inchi: InChI=1S/C9H14N4S/c1-13-6-5-12-9(13)14-7-8-10-3-2-4-11-8/h5-6H,2-4,7H2,1H3,(H,10,11)
- InChI Key: AWGQSJZVFHGLEY-UHFFFAOYSA-N
- SMILES: CN1C=CN=C1SCC2=NCCCN2
Computed Properties
- Exact Mass: 210.09391764g/mol
- Monoisotopic Mass: 210.09391764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 67.5Ų
Pyrimidine,1,4,5,6-tetrahydro-2-[[(1-methyl-1H-imidazol-2-yl)thio]methyl]- Related Literature
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Yanqing Cong,Xiang Chen,Wanxing Wang,Shi-Wen Lv New J. Chem., 2021,45, 21278-21284
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Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
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5. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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